![molecular formula C10H11ClN2O B6278550 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one CAS No. 2138303-50-9](/img/no-structure.png)
4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one
Overview
Description
4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one, also known as 4-chloro-6-propyl-7-hydroxy-3,4-dihydropyrrolo[3,4-b]pyridine-7-one, is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. This compound has been found to have a wide array of properties, including anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2).
Scientific Research Applications
The potential scientific applications of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one are numerous. This compound has been studied for its potential use as an anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial agent. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). This compound has also been studied for its potential use as an antioxidant agent in the treatment of cardiovascular diseases, as well as for its potential use in the treatment of diabetes, obesity, and other metabolic disorders.
Mechanism of Action
The mechanism of action of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is not yet fully understood. However, it is thought to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in the regulation of inflammation, pain, and other physiological processes. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to act as an antioxidant, which may explain its potential use in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one have been extensively studied. This compound has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. As such, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to have anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects. In addition, this compound has been found to act as an antioxidant, which may explain its potential use in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one in laboratory experiments include its low toxicity, low cost, and ease of synthesis. In addition, this compound has been found to have a wide range of potential applications, including anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects.
The main limitation of using 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one in laboratory experiments is the lack of knowledge regarding its exact mechanism of action. In addition, this compound has not yet been approved for use in humans, so further research is needed to determine its safety and efficacy.
Future Directions
The potential future directions for the research and development of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one are numerous. Further research is needed to determine the exact mechanism of action of this compound and to determine its safety and efficacy for use in humans. In addition, further research is needed to explore the potential applications of this compound in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders. Furthermore, further research is needed to explore the potential of this compound as an anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial agent. Finally, further research is needed to explore the potential of this compound as a novel drug target.
Synthesis Methods
The synthesis of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is accomplished through the use of a multi-step process. The first step involves the reaction of 2-chloro-6-propyl-7-hydroxy-3,4-dihydropyrrolo[3,4-b]pyridine-7-one with hydrochloric acid in the presence of a catalytic amount of sulfuric acid. This reaction yields the desired product, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one, in an overall yield of approximately 50%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one involves the condensation of 4-chloro-3-formylpyridine with propan-2-ylamine followed by cyclization to form the pyrrolopyridine ring system. The resulting intermediate is then oxidized to form the final product.", "Starting Materials": [ "4-chloro-3-formylpyridine", "propan-2-ylamine", "sodium borohydride", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 4-chloro-3-formylpyridine with propan-2-ylamine in the presence of sodium borohydride as a reducing agent and acetic acid as a solvent to form the intermediate 4-chloro-6-(propan-2-yl)pyridin-3-amine.", "Step 2: Cyclization of the intermediate in the presence of acetic acid as a solvent to form the pyrrolopyridine ring system and the intermediate 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-ol.", "Step 3: Oxidation of the intermediate with hydrogen peroxide in the presence of acetic acid as a solvent to form the final product 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one." ] } | |
CAS RN |
2138303-50-9 |
Product Name |
4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one |
Molecular Formula |
C10H11ClN2O |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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